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Compound of Interest

[4-(1H-pyrazol-1-
Compound Name:
yl)phenyllmethanol

Cat. No.: B141066

Technical Guide: [4-(1H-pyrazol-1-
yl)phenyllmethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound [4-(1H-
pyrazol-1-yl)phenyllmethanol, including its identifiers, a general synthesis protocol, and a
summary of the known biological activities of related pyrazole derivatives. This document is
intended to serve as a foundational resource for researchers and professionals engaged in

drug discovery and development.

Core Compound Identifiers

The following table summarizes the key identifiers for [4-(1H-pyrazol-1-yl)phenyl]methanol.
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Identifier Value Source

CAS Number 143426-49-7 Thermo Scientific
(4-(1H-pyrazol-1- S

IUPAC Name Thermo Scientific
yl)phenyl)methanol

Molecular Formula C10H10N20 Thermo Scientific

Molecular Weight 174.20 g/mol Thermo Scientific

) C1=CC(=CC=C1N2C=CC=N2) S

Canonical SMILES Thermo Scientific
CcO

PubChem CID 2776480 Thermo Scientific

MMGMLIHSHFKRDK- S
INChl Key Thermo Scientific
UHFFFAOYSA-N

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of [4-(1H-pyrazol-1-
yl)phenyl]lmethanol was not found in the immediate search results, a general and widely
applicable method for the synthesis of pyrazole derivatives is the Knorr pyrazole synthesis.[1]
This reaction involves the condensation of a B-dicarbonyl compound with a hydrazine
derivative.[1] For the synthesis of N-aryl pyrazoles, an alternative common approach involves
the reaction of a substituted hydrazine with a suitable three-carbon synthon.

A plausible synthetic route to [4-(1H-pyrazol-1-yl)phenyl]methanol could involve the reaction
of 4-hydrazinylbenzyl alcohol with a 1,3-dicarbonyl compound, such as 1,1,3,3-
tetramethoxypropane, in the presence of an acid catalyst.

General Protocol: Synthesis of N-Aryl Pyrazoles

This protocol outlines a general procedure for the synthesis of N-aryl pyrazoles and can be
adapted for the synthesis of [4-(1H-pyrazol-1-yl)phenyl]methanol.

Materials:

» Substituted aryl hydrazine (e.g., 4-hydrazinylbenzyl alcohol)
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e 1, 3-Dicarbonyl compound or its equivalent (e.g., 1,1,3,3-tetramethoxypropane)
e Solvent (e.g., ethanol, acetic acid)
e Acid catalyst (e.g., hydrochloric acid, sulfuric acid)

o Standard laboratory glassware and equipment for chemical synthesis (round-bottom flask,
condenser, magnetic stirrer, heating mantle)

« Purification supplies (silica gel for column chromatography, appropriate solvents)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,
dissolve the aryl hydrazine in the chosen solvent.

« Addition of Reagents: To this solution, add the 1,3-dicarbonyl compound and a catalytic
amount of acid.

e Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction should be monitored by a suitable technique, such as thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent
may be removed under reduced pressure. The residue is then neutralized with a suitable
base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl
acetate).

« Purification: The combined organic extracts are dried over an anhydrous salt (e.g., sodium
sulfate) and concentrated. The crude product is then purified by column chromatography on
silica gel to yield the desired N-aryl pyrazole.

Biological Activities of Pyrazole Derivatives

Pyrazole derivatives are a well-established class of heterocyclic compounds with a broad
spectrum of biological activities. While specific studies on the biological activity of [4-(1H-
pyrazol-1-yl)phenyllmethanol are not readily available in the public domain, the pyrazole
scaffold is a key feature in numerous pharmacologically active molecules.
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Research has demonstrated that pyrazole-containing compounds exhibit a range of activities,
including:

» Anticancer Activity: Many pyrazole derivatives have been synthesized and evaluated for their
potential as anticancer agents.[2][3]

» Anti-inflammatory Activity: The pyrazole moiety is a core component of several non-steroidal
anti-inflammatory drugs (NSAIDs).[4]

» Antimicrobial and Antifungal Activity: Various substituted pyrazoles have shown promising
activity against a range of microbial and fungal pathogens.

» Antitubercular Activity: Certain pyrazole derivatives have been investigated for their potential
to treat tuberculosis.[4]

The diverse biological profile of pyrazole derivatives makes [4-(1H-pyrazol-1-
yl)phenyllmethanol a compound of interest for further investigation in drug discovery
programs.

Visualizations
General Synthesis Workflow for N-Aryl Pyrazoles

The following diagram illustrates a generalized workflow for the synthesis of N-aryl pyrazoles, a
common class of compounds to which [4-(1H-pyrazol-1-yl)phenylJmethanol belongs.
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Compound in Solvent Acid Catalyst & Extraction (e.g., Chromatography) Pyrazole
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Caption: A generalized workflow for the synthesis of N-aryl pyrazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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